1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-(3-fluorobenzyl)piperazine

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-6-yl-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H21FN2O3/c21-17-3-1-2-15(12-17)14-22-6-8-23(9-7-22)20(24)16-4-5-18-19(13-16)26-11-10-25-18/h1-5,12-13H,6-11,14H2
• InChI Key: NBLGDDHLOFZAER-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)C(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C20H21FN2O3
• Molecular Weight: 356.4 g/mol

Description

1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-(3-fluorobenzyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the class of benzodioxinylpiperazines and has shown potential in various fields of research, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of 1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-(3-fluorobenzyl)piperazine is not fully understood. However, it is believed to act as a dopamine and serotonin receptor agonist, leading to an increase in the levels of these neurotransmitters in the brain. This, in turn, may contribute to its potential therapeutic effects in neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, it has been found to increase locomotor activity and induce hyperactivity. It has also been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain. Additionally, it has been reported to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-(3-fluorobenzyl)piperazine in lab experiments include its unique properties, such as its potential as an antipsychotic and antidepressant agent, and its effects on neurotransmitter systems. However, the limitations include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-(3-fluorobenzyl)piperazine. One direction is to further investigate its potential as an antipsychotic and antidepressant agent. Another direction is to study its effects on other neurotransmitter systems, such as GABA and glutamate. Additionally, research could focus on optimizing the synthesis method to improve yield and purity of the compound. Finally, studies could be conducted to investigate the potential of this compound in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential in various fields of scientific research. Its unique properties make it an interesting compound to study, and its potential therapeutic effects in neurological and psychiatric disorders make it a promising avenue for future research. The synthesis method has been optimized, and further research is needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-(3-fluorobenzyl)piperazine has shown potential in various fields of scientific research. In medicinal chemistry, it has been studied for its potential as an antipsychotic and antidepressant agent. In pharmacology, it has been evaluated for its effects on neurotransmitter systems, including dopamine, serotonin, and norepinephrine. In neuroscience, it has been investigated for its potential in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.